1-Ethoxyethanimine-D3 Hydrochloride

• Molecular Formula: C4H10ClNO
• Molecular Weight: 126.60 g/mol
• IUPAC Name: ethyl 2,2,2-trideuterioethanimidate;hydrochloride
• InChI: InChI=1S/C4H9NO.ClH/c1-3-6-4(2)5;/h5H,3H2,1-2H3;1H/i2D3
• InChI Key: WGMHMVLZFAJNOT-MUTAZJQDSA-N
• Isomeric SMILES: [2H]C([2H])([2H])C(=N)OCC.Cl
• Canonical SMILES: CCOC(=N)C.Cl

Description

1-Ethoxyethanimine-D3 Hydrochloride, identified by CAS No. 74929-87-6, is a stable isotope-labeled compound. This compound is used extensively in analytical method development, method validation, and quality control applications for Abbreviated New Drug Applications (ANDA) and commercial production .

Preparation Methods

1-Ethoxyethanimine-D3 Hydrochloride can be synthesized from ethanol and acetonitrile-D3 . The synthetic route involves the reaction of ethanol with acetonitrile-D3 under specific conditions to yield the desired product. The reaction conditions and industrial production methods are optimized to ensure high yield and purity of the compound .

Chemical Reactions Analysis

1-Ethoxyethanimine-D3 Hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction can occur under acidic or basic conditions, often using reagents like hydrochloric acid or sodium hydroxide.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

1-Ethoxyethanimine-D3 Hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a chemical reference for identification, qualitative, and quantitative analysis.

Biology: The compound is employed in metabolic research to study metabolic pathways in vivo.

Medicine: It serves as an intermediate in the synthesis of labeled drugs like Secnidazole-d3, which is used for treating infections.

Industry: The compound is used in environmental research as a pollutant standard for detecting contaminants in air, water, soil, sediment, and food.

Mechanism of Action

The mechanism of action of 1-Ethoxyethanimine-D3 Hydrochloride involves its role as an intermediate in the synthesis of other compounds. It acts by participating in various chemical reactions, leading to the formation of labeled drugs and other products. The molecular targets and pathways involved depend on the specific application and the compounds being synthesized .

Comparison with Similar Compounds

1-Ethoxyethanimine-D3 Hydrochloride can be compared with other similar compounds such as:

Ethyl Acetimidate Hydrochloride: This compound is also used as an intermediate in the synthesis of labeled drugs.

Secnidazole-d3: A labeled version of Secnidazole, used for treating infections.

The uniqueness of this compound lies in its specific isotopic labeling, which makes it suitable for precise analytical and research applications.